N-(5,5-Dimethyl-7-oxo(4,5,6-trihydrobenzothiazol-2-yl))-4-methylpent-2-enamide

• IUPAC Name: (E)-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-methylpent-2-enamide
• InChI: InChI=1S/C15H20N2O2S/c1-9(2)5-6-12(19)17-14-16-10-7-15(3,4)8-11(18)13(10)20-14/h5-6,9H,7-8H2,1-4H3,(H,16,17,19)/b6-5+
• InChI Key: XCOYGKLTJPEIAQ-AATRIKPKSA-N
• Canonical SMILES: CC(C)C=CC(=O)NC1=NC2=C(S1)C(=O)CC(C2)(C)C
• Isomeric SMILES: CC(C)/C=C/C(=O)NC1=NC2=C(S1)C(=O)CC(C2)(C)C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

N-(5,5-Dimethyl-7-oxo(4,5,6-trihydrobenzothiazol-2-yl))-4-methylpent-2-enamide, or N-DMOTB for short, is a chemical compound that has been studied for its potential applications in scientific research. It is a member of the benzothiazole family of compounds and has been used in a variety of studies, including those related to drug discovery, biochemistry, and physiology.

Scientific Research Applications

N-DMOTB has been used in a variety of scientific research applications. For example, it has been studied as a potential drug discovery tool, as it has been found to possess antifungal and antibacterial properties. Additionally, it has been used in biochemistry and physiology studies, as it has been found to interact with certain enzymes and receptors.

Mechanism of Action

The mechanism of action of N-DMOTB is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. Specifically, it is believed to bind to certain enzymes and receptors, blocking their activity and preventing them from carrying out their normal functions. Additionally, it is believed to interact with certain proteins, resulting in changes in their structure and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-DMOTB are not yet fully understood, but it is believed to possess antifungal and antibacterial properties. Additionally, it is believed to interact with certain enzymes and receptors, resulting in changes in their activity and structure. It is also believed to affect certain proteins, resulting in changes in their activity and structure.

Advantages and Limitations for Lab Experiments

N-DMOTB has a number of advantages and limitations for use in lab experiments. One of the main advantages is that it is relatively easy to synthesize and isolate. Additionally, it is relatively stable in aqueous solutions, making it suitable for use in a variety of experiments. However, it is also important to note that N-DMOTB is not very soluble in organic solvents, making it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of N-DMOTB in scientific research. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research could be conducted to explore its potential applications in drug discovery and other areas of scientific research. Finally, further research could be conducted to explore its potential use in other areas such as agriculture and food science.

Synthesis Methods

N-DMOTB can be synthesized using a variety of methods. One of the most common methods is a reaction between 5,5-dimethyl-7-oxo-4,5,6-trihydrobenzothiazole and 4-methylpent-2-enamide. This reaction is catalyzed by a base and proceeds through a series of steps, including a nucleophilic addition and a cyclization reaction. The product is then isolated and purified, resulting in the desired compound.